Methyl 4-ethylpiperidine-4-carboxylate
Overview
Description
“Methyl 4-ethylpiperidine-4-carboxylate” is a chemical compound with the linear formula C9H17NO2 . It is used extensively in scientific research due to its intricate properties that contribute to its versatility and applicability in various fields.
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C9H17NO2 . The InChI code for this compound is 1S/C14H25NO4/c1-6-14 (11 (16)18-5)7-9-15 (10-8-14)12 (17)19-13 (2,3)4/h6-10H2,1-5H3 .Scientific Research Applications
Synthesis and Chemical Properties
- Methyl 4-ethylpiperidine-4-carboxylate is involved in various chemical synthesis processes. For example, Zhu et al. (2003) describe its use in the synthesis of highly functionalized tetrahydropyridines through a phosphine-catalyzed [4 + 2] annulation process (Zhu, Lan, & Kwon, 2003). Takács et al. (2014) explored its role as an N-nucleophile in palladium-catalyzed aminocarbonylation (Takács, Kabak-Solt, Mikle, & Kollár, 2014).
Industrial Applications
- In industrial contexts, it has been utilized in the synthesis of corrosion inhibitors. Dohare et al. (2017) mention the use of derivatives of this compound in developing new corrosion inhibitors for mild steel, useful in industrial pickling processes (Dohare, Ansari, Quraishi, & Obot, 2017).
Catalytic and Synthesis Enhancement
- This compound also finds application in enhancing catalytic and synthesis processes. Giri et al. (2007) demonstrated its application in Pd-catalyzed methylation and arylation of C-H bonds in simple carboxylic acids, highlighting its role in organic synthesis (Giri, Maugel, Li, Wang, Breazzano, Saunders, & Yu, 2007). Similarly, Galenko et al. (2015) showed its use in one-pot synthesis of methyl 4-aminopyrrole-2-carboxylates via a relay catalytic cascade reaction (Galenko, Tomashenko, Khlebnikov, & Novikov, 2015).
Medicinal Chemistry
- In medicinal chemistry, this compound contributes to the synthesis of various pharmacologically active compounds. For instance, Wang et al. (2008) utilized it in synthesizing 1,4-benzodiazepine derivatives, a class of compounds with significance in medicinal chemistry (Wang, Guo, Wang, Huang, & Wang, 2008).
Environmental and Analytical Applications
- It has also been investigated in environmental and analytical chemistry contexts. For example, Schmidt et al. (2004) discussed the occurrence of similar aminopolycarboxylates, like this compound, in the aquatic environment, highlighting its environmental impact and significance (Schmidt, Fleig, Sacher, & Brauch, 2004).
Properties
IUPAC Name |
methyl 4-ethylpiperidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-3-9(8(11)12-2)4-6-10-7-5-9/h10H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUYOLFCBKTYCAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCNCC1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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